Cas no 2137736-83-3 (4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde
• CAS No: 2137736-83-3
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 6178453
• PubChem ID: 165452447
• Update Time: 2025-07-25

4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-740652
• 2137736-83-3
• 4-(4-ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde
• 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde

• Inchi： 1S/C15H22N2O/c1-4-16-5-7-17(8-6-16)15-10-12(2)14(11-18)9-13(15)3/h9-11H,4-8H2,1-3H3
• InChI Key： LJBLPJALVZJIQD-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C=C1C)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Additional information on 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde

Professional Introduction to 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde (CAS No. 2137736-83-3)

4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde, with the CAS number 2137736-83-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug development and chemical research. The compound combines a benzaldehyde core with an ethylpiperazine side chain, making it a versatile intermediate for the synthesis of more complex molecules.

The< strong>4-Ethylpiperazin-1-yl moiety in the molecular structure introduces a basic nitrogen atom, which can participate in various hydrogen bonding interactions and coordination events. This feature is particularly valuable in medicinal chemistry, where such functionalities are often employed to enhance binding affinity and selectivity in biological targets. The< strong>2,5-dimethylbenzaldehyde backbone provides additional steric and electronic properties that can be fine-tuned to modulate the compound's reactivity and biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of piperazine derivatives due to their wide range of biological activities. Piperazine-based compounds have been investigated for their potential as antipsychotics, antidepressants, antihistamines, and antimicrobial agents. The incorporation of an aldehyde group into these structures opens up possibilities for further derivatization, enabling the creation of novel analogs with enhanced therapeutic profiles.

One of the most compelling aspects of 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde is its utility as a building block in organic synthesis. The aldehyde functionality allows for condensation reactions with various nucleophiles, such as amines and hydrazines, to form Schiff bases and other heterocyclic compounds. These derivatives have shown promise in applications ranging from catalysis to material science. Additionally, the presence of methyl groups at the 2 and 5 positions on the benzene ring influences the electronic distribution and spatial orientation of the molecule, which can be critical for optimizing interactions with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde contribute to this diversity by providing unique scaffolds that can be modified to address specific therapeutic needs. For instance, modifications to the< strong>ethylpiperazine moiety can alter its solubility, metabolic stability, and pharmacokinetic properties. Similarly, variations in the< strong>2,5-dimethylbenzaldehyde core can influence binding affinity and selectivity for particular enzymes or receptors.

The synthesis of 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include functional group interconversions, such as alkylation and formylation reactions, followed by purification techniques like column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In the context of medicinal chemistry research, 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde has been explored as a precursor for potential drug candidates. Its structural features make it a candidate for further derivatization into molecules with targeted biological activities. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors or other small-molecule drugs that require precise functionalization.

The compound's relevance extends beyond pharmaceutical applications into other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular interactions at the interface of chemistry and biology. By understanding how modifications to< strong>4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde affect its behavior in biological systems, scientists can gain insights into broader principles of drug design and molecular recognition.

The future prospects for 4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde are promising, given its versatility and potential applications. As synthetic chemistry continues to evolve, new methods for constructing complex molecules will likely emerge, further expanding the utility of this compound. Additionally, advances in computational modeling and high-throughput screening technologies will accelerate the discovery process by enabling rapid evaluation of large libraries of derivatives.

In conclusion,< strong>4-(4-Ethylpiperazin-1-yl)-2,5-dimethylbenzaldehyde (CAS No.< strong>2137736-83-3) represents a significant compound in modern chemical research with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug development and synthetic chemistry. As ongoing research continues to uncover new possibilities for this molecule and its derivatives,< strong>its importance is likely to grow, solidifying its place as a valuable asset in both academic and industrial settings.